Guanfu base A

• Molecular Formula: C24H31NO6
• Molecular Weight: 429.5 g/mol
• InChI: InChI=1S/C24H31NO6/c1-10-5-22-8-14-17-21(4)6-13(30-11(2)26)7-23(17)18(22)16(28)15(10)19(31-12(3)27)24(22,29)20(23)25(14)9-21/h13-20,28-29H,1,5-9H2,2-4H3/t13-,14-,15+,16+,17+,18+,19+,20?,21-,22?,23-,24-/m0/s1
• InChIKey: OGNUSOJAYIHLNS-DCOLOBNFSA-N

Guanfu Base A: Antiarrhythmic Alkaloid Overview

Guanfu base A (GFA; also known as acehytisine) is a diterpenoid alkaloid isolated from Aconitum coreanum (Lèvl.) rapaics [1]. Its hydrochloride salt (GFA·HCl) received regulatory approval from the China Food and Drug Administration (CFDA) in 2005 as an injectable antiarrhythmic agent for the treatment of ventricular arrhythmias and is currently undergoing Phase IV post-approval clinical safety evaluation in China [2]. GFA is a heterocyclic compound with the molecular formula C24H31NO6 and molecular weight of 429.51 g/mol, belonging to the atisane diterpenoid structural class [3].

Electrophysiology Multi-ion channel research (Na⁺, HERG)

Metabolism CYP2D6 inhibition assay studies

Kinetics Rate-dependent sodium channel block investigation

Pharmacokinetics Oral exposure and bioavailability research

• [1] Sun J, Peng Y, Wu H, et al. Guanfu Base A, an Antiarrhythmic Alkaloid of Aconitum coreanum, Is a CYP2D6 Inhibitor of Human, Monkey, and Dog Isoforms. Drug Metab Dispos. 2015;43(5):713-724. View Source
• [2] Xiong F, Liu K, Liu S, et al. Safety, heart specificity, and therapeutic effect evaluation of Guanfu base A-loaded solid nanolipids in treating arrhythmia. Drug Deliv Transl Res. 2018;8:1471-1482. View Source
• [3] PubChem. Guan-fu base A. Compound Summary CID 101603171. View Source

Why Guanfu Base A Is Not Substitutable

Although the diterpenoid alkaloid family contains multiple clinically utilized compounds—including lappaconitine, 3-acetylaconitine, and bulleyaconitine A for analgesia [1]—these in-class compounds cannot be interchanged with GFA for antiarrhythmic applications due to divergent ion channel selectivity profiles and distinct primary therapeutic indications. Even within the same Aconitum coreanum source, structurally related alkaloids such as Guanfu base G (GFG) exhibit markedly different HERG channel inhibitory potency, with GFG showing approximately 92-fold stronger HERG blockade than GFA and consequently higher proarrhythmic risk [2]. Procurement decisions must therefore be guided by compound-specific quantitative evidence rather than class-level assumptions.

1

Aconitum coreanum congener profile may shift

Guanfu base G or I differ in ion channel selectivity and may introduce QT or QRS changes not observed with GFA at comparable concentrations.

2

Class I antiarrhythmic kinetics do not transfer

Fast-kinetic agents like mexiletine (τre ~1.4 s) exhibit different rate-dependent block and recovery profiles; direct substitution may alter endpoint interpretation.

3

CYP2D6 inhibition specificity is compound-dependent

Broader-spectrum CYP inhibitors may confound drug-drug interaction models; GFA's selective CYP2D6 profile may not be replicated by quinidine or other antiarrhythmics.

• [1] Zhao DK, Kennelly EJ. Structural diversity, bioactivities, and biosynthesis of natural diterpenoid alkaloids. Nat Prod Rep. 2020;37:681-708. View Source
• [2] Huang X, Yang Y, Zhu J, et al. Comparative effects of Guanfu base A and Guanfu base G on HERG K+ channel. J Cardiovasc Pharmacol. 2012;59(1):77-83. View Source

Guanfu Base A: Head-to-Head Evidence

PVB Reduction: vs. Propafenone

Guanfu base A exhibits highly selective inhibition of the late sodium current (INa,L) over the transient sodium current (INa,T) in isolated guinea pig ventricular myocytes. This intra-compound selectivity profile is quantifiable and mechanistically significant [1].

PVB Reduction vs. Propafenone

Head-to-head

RR 1.35 (95% CI 1.07–1.70, P=0.01); 24 h efficacy 88.1% vs. 28.6%

Reported PVB endpoint comparison context

Meta-analysis of 14 RCTs, n=1,294

Evidence Dimension	Sodium current inhibition potency (IC50)
Target Compound Data	IC50 (INa,L) = 1.57 ± 0.14 μmol·L⁻¹; IC50 (INa,T) = 21.17 ± 4.51 μmol·L⁻¹
Comparator Or Baseline	INa,T (transient sodium current) as intra-compound comparator
Quantified Difference	13.5-fold selectivity for INa,L over INa,T
Conditions	Whole-cell patch clamp in isolated guinea pig ventricular myocytes

Why This Matters

Selective INa,L inhibition reduces arrhythmogenic late sodium current without significantly impairing peak sodium current required for normal cardiac conduction, a therapeutic window not observed with non-selective sodium channel blockers.

• [1] Jin SS, Guo Q, Xu J, et al. Antiarrhythmic ionic mechanism of Guanfu base A—Selective inhibition of late sodium current in isolated ventricular myocytes from guinea pigs. Chin J Nat Med. 2015;13(5):361-367. View Source

Sodium Channel Kinetics vs. Class I Drugs

In a direct comparative study using HEK293 cells transiently transfected with HERG cDNA, Guanfu base A demonstrated substantially weaker HERG channel inhibition than its structural analog Guanfu base G (GFG), indicating a superior cardiac safety margin regarding QT prolongation risk [1].

Sodium Channel Kinetics

Head-to-head

τre GFA 44.0 s vs. mexiletine 1.4 s, quinidine 9.0 s, lorcainide 18.2 s

Supports kinetic classification context

Guinea pig papillary muscle, microelectrode

Evidence Dimension	HERG channel current inhibition (IC50)
Target Compound Data	IC50 = 1.64 mM (1640 μM) for GFA
Comparator Or Baseline	Guanfu base G (GFG) IC50 = 17.9 μM
Quantified Difference	GFG is 92-fold more potent at inhibiting HERG than GFA
Conditions	Whole-cell patch clamp in HEK293 cells expressing HERG

Why This Matters

The 92-fold weaker HERG blockade by GFA versus GFG translates to substantially lower proarrhythmic potential, making GFA the preferred choice for antiarrhythmic applications where QT safety is a procurement consideration.

• [1] Huang X, Yang Y, Zhu J, et al. Comparative effects of Guanfu base A and Guanfu base G on HERG K+ channel. J Cardiovasc Pharmacol. 2012;59(1):77-83. View Source

Oral Bioavailability vs. IV Administration

Intravenous Guanfu base A was compared directly against propafenone, a Class Ic antiarrhythmic agent, in Phase II/III clinical studies for the control of premature ventricular contractions [1].

Oral Bioavailability vs. IV

Head-to-head

Absolute F = 99.0 ± 11.2%, t₁/₂ = 11.2 h, Cmax 1988 ng/mL

Supports oral formulation exposure review

Beagle dog, 4 mg/kg, LC-MS

Evidence Dimension	Clinical efficacy (PVC suppression) and safety (24-hour post-infusion)
Target Compound Data	Equally effective in controlling PVC; more effective and safer at 24 hours post-infusion
Comparator Or Baseline	Propafenone (active comparator)
Quantified Difference	Qualitative superiority in 24-hour post-infusion safety and efficacy per Yang et al., 2006
Conditions	Phase II/III clinical trials in human subjects with premature ventricular contractions

Why This Matters

Demonstrated non-inferior acute efficacy with superior 24-hour post-infusion safety profile provides a clinically validated basis for selecting GFA over propafenone in parenteral antiarrhythmic therapy.

• [1] Yang et al. (2006) Phase II/III clinical study cited in: Sun J, Peng Y, Wu H, et al. Guanfu Base A, an Antiarrhythmic Alkaloid of Aconitum coreanum, Is a CYP2D6 Inhibitor of Human, Monkey, and Dog Isoforms. Drug Metab Dispos. 2015;43(5):713-724. View Source

Chronotropic Selectivity vs. Verapamil

Guanfu base A acts as a potent, noncompetitive CYP2D6 inhibitor with defined species selectivity. It demonstrates high potency in human, monkey, and dog CYP2D isoforms, but has no inhibitory activity on mouse or rat CYP2Ds [1].

Chronotropic Selectivity vs. Verapamil

Reported

Inotropy/chronotropy ratio 9.38 (GFA) vs. 1.73 (verapamil)

Supports selectivity screening context

Isolated guinea pig atria, cross-study comparison

Evidence Dimension	CYP2D6 inhibition constant (Ki) and isoform selectivity
Target Compound Data	Human Ki (HLM) = 1.20 ± 0.33 μM; Human Ki (rCYP2D6) = 0.37 ± 0.16 μM; Monkey Ki = 0.38 ± 0.12 μM; Dog Ki = 2.4 ± 1.3 μM
Comparator Or Baseline	Mouse CYP2D (no inhibition); Rat CYP2D (no inhibition); human CYP1A2/2A6/2C8/2C19/3A4/3A5 (no inhibition)
Quantified Difference	Potent inhibition in human/monkey/dog vs. zero activity in rodents
Conditions	Liver microsomes and recombinant CYP isoforms; dextromethorphan and bufuralol probe substrates

Why This Matters

The species-specific CYP2D6 inhibition profile informs preclinical model selection: rodent models are inappropriate for studying CYP2D6-mediated drug-drug interactions with GFA, whereas dog and monkey models are translationally relevant.

• [1] Sun J, Peng Y, Wu H, et al. Guanfu Base A, an Antiarrhythmic Alkaloid of Aconitum coreanum, Is a CYP2D6 Inhibitor of Human, Monkey, and Dog Isoforms. Drug Metab Dispos. 2015;43(5):713-724. View Source

CYP2D6 Inhibition Selectivity

In vivo administration of Guanfu base A significantly reduces CYP2D-mediated metabolic activity in beagle dogs, as demonstrated by altered pharmacokinetics of dextromethorphan, a CYP2D6 probe substrate [1].

CYP2D6 Inhibition Selectivity

Head-to-head

HLM Ki = 1.20 μM; no inhibition of CYP1A2/2A6/2C8/2C19/3A4/3A5

CYP2D6 inhibition assay context

In vivo: dextrorphan Cmax reduced to 1/3 of control

Evidence Dimension	In vivo CYP2D metabolic activity (dextrorphan exposure)
Target Compound Data	Cmax of dextrorphan reduced to one-third; AUC reduced to half
Comparator Or Baseline	Saline-treated control group
Quantified Difference	Cmax reduction of 67%; AUC reduction of 50%
Conditions	Beagle dogs treated intravenously with dextromethorphan (2 mg/kg) after GFA pretreatment

Why This Matters

Confirms that in vitro CYP2D6 inhibition translates to in vivo metabolic suppression, establishing GFA as a functional CYP2D6 inhibitor relevant for predicting clinical drug-drug interactions with CYP2D6 substrates.

• [1] Sun J, Peng Y, Wu H, et al. Guanfu Base A, an Antiarrhythmic Alkaloid of Aconitum coreanum, Is a CYP2D6 Inhibitor of Human, Monkey, and Dog Isoforms. Drug Metab Dispos. 2015;43(5):713-724. View Source

Kv1.5 Channel Minimal Blockade: Safety Differentiation

Guanfu base A exhibits minimal blocking effect on the Kv1.5 potassium channel, which is a key determinant of atrial repolarization. This profile contrasts with broader-spectrum ion channel blockers [1].

Evidence Dimension	IKv1.5 current inhibition
Target Compound Data	Decreased IKv1.5 by only 20.6% at 200 μmol·L⁻¹
Comparator Or Baseline	Inferred comparison to non-selective K+ channel blockers (explicit comparator data not available in source)
Quantified Difference	Minimal blockade (20.6% reduction at 200 μM)
Conditions	Whole-cell patch clamp in isolated guinea pig ventricular myocytes

Why This Matters

Weak Kv1.5 blockade supports the compound's favorable safety profile and lack of significant interference with atrial repolarization, a differentiation point from antiarrhythmics that potently inhibit multiple potassium currents.

• [1] Jin SS, Guo Q, Xu J, et al. Antiarrhythmic ionic mechanism of Guanfu base A—Selective inhibition of late sodium current in isolated ventricular myocytes from guinea pigs. Chin J Nat Med. 2015;13(5):361-367. View Source

Guanfu Base A: Key Applications

PVB-Dominant Arrhythmia Research

Guanfu base A serves as a validated tool compound for investigating selective INa,L inhibition. With an IC50 of 1.57 ± 0.14 μmol·L⁻¹ against INa,L and 13.5-fold selectivity over INa,T, GFA enables researchers to dissect the contribution of late sodium current to arrhythmogenesis without confounding effects on peak sodium current [1]. This selectivity profile is particularly valuable in ischemia-reperfusion and oxidative stress models where INa,L is pathologically enhanced and the inhibitory effect of GFA on INa,L remains preserved in the presence of 200 μmol·L⁻¹ H₂O₂ [1].

Slow Sodium Channel Blocker Reference

GFA is a potent and specific CYP2D6 inhibitor with defined Ki values in human liver microsomes (1.20 ± 0.33 μM) and recombinant human CYP2D6 (0.37 ± 0.16 μM), while exhibiting no inhibition of CYP1A2, 2A6, 2C8, 2C19, 3A4, or 3A5 [1]. Critically, GFA has no inhibitory activity on mouse or rat CYP2D isoforms, mandating the use of monkey (Ki = 0.38 μM) or dog (Ki = 2.4 μM) models for translational DDI studies [1]. The compound also demonstrates in vivo CYP2D suppression in beagle dogs, with dextrorphan Cmax reduced to one-third of control [1], making GFA suitable as a positive control inhibitor for CYP2D6-mediated metabolism investigations.

CYP2D6-Specific DDI Studies

Guanfu base A provides a benchmark for evaluating HERG channel safety margins in the diterpenoid alkaloid series. Its IC50 of 1.64 mM against HERG current—92-fold weaker than Guanfu base G (IC50 = 17.9 μM)—establishes GFA as a low HERG-liability reference compound [1]. This quantifiable differentiation supports its use in cardiac safety panels where distinguishing between antiarrhythmic efficacy and proarrhythmic potential is required. The compound's weak inhibition of IKv1.5 (only 20.6% reduction at 200 μmol·L⁻¹) further reinforces its favorable multi-channel safety profile [2].

Clinical Antiarrhythmic Comparator Studies in Ventricular Arrhythmia

For clinical research programs evaluating novel antiarrhythmic candidates for ventricular arrhythmias, GFA offers a clinically validated comparator with established Phase II/III data against propafenone. GFA demonstrated equivalent acute efficacy in suppressing premature ventricular contractions while exhibiting superior safety at 24 hours post-infusion relative to propafenone [1]. Its CFDA approval in 2005 for ventricular arrhythmia treatment and ongoing Phase IV post-approval evaluation [2] provide regulatory and safety precedent for use as an active comparator or reference standard in clinical trial design.

Application

Selection Property

Validation Focus

Ventricular premature beat endpoint studies

PVB reduction endpoint context

Meta-analytic endpoint comparison review

Sodium channel kinetic classification

Recovery kinetics profile (τre)

Rate-dependent block interpretation

CYP2D6-mediated DDI research

CYP2D6 isoform specificity

In vivo metabolic suppression monitoring

• [1] Huang X, Yang Y, Zhu J, et al. Comparative effects of Guanfu base A and Guanfu base G on HERG K+ channel. J Cardiovasc Pharmacol. 2012;59(1):77-83. View Source
• [2] Jin SS, Guo Q, Xu J, et al. Antiarrhythmic ionic mechanism of Guanfu base A—Selective inhibition of late sodium current in isolated ventricular myocytes from guinea pigs. Chin J Nat Med. 2015;13(5):361-367. View Source
• [3] Sun J, Peng Y, Wu H, et al. Guanfu Base A, an Antiarrhythmic Alkaloid of Aconitum coreanum, Is a CYP2D6 Inhibitor of Human, Monkey, and Dog Isoforms. Drug Metab Dispos. 2015;43(5):713-724. View Source
• [4] Xiong F, Liu K, Liu S, et al. Safety, heart specificity, and therapeutic effect evaluation of Guanfu base A-loaded solid nanolipids in treating arrhythmia. Drug Deliv Transl Res. 2018;8:1471-1482. View Source